Lipophilicity Advantage Over Des-Methyl Analog
The target compound exhibits a consistently higher computed lipophilicity than its des-methyl analog 4-fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8) due to the additional ortho-methyl substituent on the aromatic ring. This difference is captured by two independent computational methods [1].
| Evidence Dimension | Computed lipophilicity (LogP) |
|---|---|
| Target Compound Data | XLogP3-AA = 4.1 (PubChem); LogP = 3.76 (Fluorochem); LogP = 3.59 (ChemScene) |
| Comparator Or Baseline | 4-Fluoro-N-(3-methylbutan-2-yl)aniline (CAS 1019623-69-8): MW = 181.25 g/mol, lacks ortho-methyl; estimated LogP ≈ 3.0–3.3 based on structural subtraction of –CH₂– contribution (~0.5 LogP units per methylene) from the target compound's values |
| Quantified Difference | Estimated ΔLogP ≈ +0.5 to +1.1 units (target more lipophilic) |
| Conditions | Computed via XLogP3 (PubChem) and vendor-reported calculated LogP (ALOGPS or similar algorithm) |
Why This Matters
Higher lipophilicity directly influences membrane permeability, protein binding, and in vivo distribution; researchers requiring specific LogP windows for blood-brain barrier penetration or oral bioavailability predictions must account for this quantifiable difference rather than substituting the des-methyl analog.
- [1] PubChem. Compound Summary for CID 43195954: 4-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (XLogP3-AA = 4.1). NCBI. Accessed 2026. View Source
